Cas no 657404-86-9 (Carbamic acid,[(2S)-1-[(4-methylphenyl)sulfonyl]-2-(phenylmethoxy)propyl]-,phenylmethyl ester)

• Product Name: Carbamic acid,[(2S)-1-[(4-methylphenyl)sulfonyl]-2-(phenylmethoxy)propyl]-,phenylmethyl ester
• CAS No: 657404-86-9
• MF: C₂₅H₂₇NO₅S
• MW: 453.550585985184
• CID: 1695330
• Update Time: 2024-09-02

Carbamic acid,[(2S)-1-[(4-methylphenyl)sulfonyl]-2-(phenylmethoxy)propyl]-,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(2S)-1-[(4-methylphenyl)sulfonyl]-2-(phenylmethoxy)propyl]-,phenylmethyl ester
• Carbamic acid, [(2S)-1-[(4-methylphenyl)sulfonyl]-2-(phenylmethoxy)propyl]-, phenylmethyl ester (9CI)

• Inchi： 1S/C25H27NO5S/c1-19-13-15-23(16-14-19)32(28,29)24(20(2)30-17-21-9-5-3-6-10-21)26-25(27)31-18-22-11-7-4-8-12-22/h3-16,20,24H,17-18H2,1-2H3,(H,26,27)/t20-,24?/m0/s1
• InChI Key： WEBAYQXPJLPVFO-QHELBMECSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC(S(C1=CC=C(C)C=C1)(=O)=O)[C@@H](OCC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 453.16111

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 648.4±55.0 °C(Predicted)
• PSA: 81.7
• pka: 9.55±0.46(Predicted)